Cas no 62202-03-3 (Benzeneacetonitrile, 2-[(4-octylphenyl)thio]-)

Benzeneacetonitrile, 2-[(4-octylphenyl)thio]- structure
62202-03-3 structure
Product Name:Benzeneacetonitrile, 2-[(4-octylphenyl)thio]-
CAS No:62202-03-3
MF:C22H27NS
MW:337.521484613419
CID:454664
PubChem ID:71388908
Update Time:2025-04-19

Benzeneacetonitrile, 2-[(4-octylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-[(4-octylphenyl)thio]-
    • 2-[2-(4-octylphenyl)sulfanylphenyl]acetonitrile
    • DTXSID30810957
    • 62202-03-3
    • {2-[(4-Octylphenyl)sulfanyl]phenyl}acetonitrile
    • Inchi: 1S/C22H27NS/c1-2-3-4-5-6-7-10-19-13-15-21(16-14-19)24-22-12-9-8-11-20(22)17-18-23/h8-9,11-16H,2-7,10,17H2,1H3
    • InChI Key: NCBSVXGLVDJERJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1CC#N)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 337.18661
  • Monoisotopic Mass: 337.18642104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
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